Cas no 1779952-59-8 (1-[1-(cyclobutylmethyl)-1H-pyrazol-5-yl]ethan-1-one)

• Product Name: 1-[1-(cyclobutylmethyl)-1H-pyrazol-5-yl]ethan-1-one
• CAS No: 1779952-59-8
• CID: 4613399
• Update Time: 2025-08-03

1-[1-(cyclobutylmethyl)-1H-pyrazol-5-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(cyclobutylmethyl)-1H-pyrazol-5-yl]ethan-1-one

Additional information on 1-[1-(cyclobutylmethyl)-1H-pyrazol-5-yl]ethan-1-one

Professional Introduction to 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one and CAS No. 1779952-59-8

1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one], identified by the CAS number 1779952-59-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core substituted with a cyclobutylmethyl group, which contributes to its distinct chemical behavior and reactivity. The pyrazole moiety is particularly noteworthy, as it is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties.

The structural configuration of 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one] makes it a versatile intermediate in organic synthesis. The cyclobutylmethyl group introduces steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is particularly important in drug design, as it can modulate the binding affinity and selectivity of the molecule. Additionally, the presence of the pyrazole ring provides a platform for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern in 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one positions it as a valuable building block for the discovery of novel drugs. Researchers have leveraged its scaffold to develop molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives are known to interact with enzymes through various mechanisms, including competitive inhibition and allosteric modulation. The cyclobutylmethyl group in 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one may enhance its binding affinity to specific enzymes by providing optimal steric interactions. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways and signal transduction.

The compound's structural features also make it suitable for use in medicinal chemistry libraries. These libraries are essential tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. By incorporating 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one into such libraries, researchers can rapidly assess its interactions with a wide range of biological targets. This approach has been instrumental in accelerating the discovery of new therapeutic agents.

In addition to its pharmacological applications, 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one has potential uses in materials science. The unique electronic properties of the pyrazole ring make it a candidate for applications in organic electronics and photovoltaic devices. Researchers have explored its use in synthesizing organic semiconductors and light-emitting diodes (LEDs). The cyclobutylmethyl group may contribute to improved stability and performance of these materials by enhancing their thermal and mechanical properties.

The synthesis of 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the pyrazole core, followed by functionalization with the cyclobutylmethyl group. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These methods underscore the importance of modern synthetic chemistry in developing complex molecules like this one.

Ongoing research continues to uncover new applications for 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl)ethan-1-one and related derivatives. For instance, studies have explored its potential as an intermediate in the synthesis of bioactive molecules with anti-microbial properties. The pyrazole scaffold is well-documented for its ability to disrupt microbial cell wall synthesis, making it a promising candidate for developing novel antibiotics.

The compound's versatility also extends to its role in chemical biology research. By serving as a probe molecule, it can help researchers understand enzyme mechanisms and identify new therapeutic targets. Its ability to interact with biological systems makes it a valuable tool for studying complex biochemical pathways.

In conclusion, 1-[1-(cyclobutylmethyl-1H-pyrazol-5-yl strong>)ethan - ione (CAS No. 1779952 -59 -8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical biology. Its unique structure and functional properties make it an attractive candidate for further exploration. As research advances, the applications of this compound are expected to expand, leading to new discoveries and innovations. p>